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Disease Area Comparative Findings in Biologic-Naïve Patients Key Supporting Data

| Rheumatoid Arthritis | Superior to adalimumab after initial TNF inhibitor failure [1]. | At week 12:

43.3% on upadacitinib achieved low disease activity vs. 22.4% on adalimumab (primary endpoint,

p<0.001).
28.4% on upadacitinib achieved remission vs. 14.5% on adalimumab [1]. | | Ulcerative Colitis |

Ranked highest for long-term clinical remission; superior to tofacitinib in real-world studies [2] [3]. |
Network Meta-Analysis: Ranked highest (SUCRA 93.1%) for maintenance of clinical remission [3].

vs. Tofacitinib: Significantly higher odds of corticosteroid-free clinical remission (OR 2.83) and
clinical response (OR 1.90) [2]. | | Crohn's Disease | Effective, but guideline evidence positions other

agents ahead [4]. | 2025 AGA Guidelines: Moderate-to-high certainty evidence supports infliximab,
adalimumab, vedolizumab, ustekinumab, risankizumab, mirikizumab, and guselkumab over no

treatment. Low-certainty evidence supports upadacitinib and certolizumab pegol [4]. | | Atopic
Dermatitis | Highly effective in real-world settings, regardless of biologic history [5] [6]. | At 6 months

in biologic-naïve patients:
68.5% achieved EASI 90 (≥90% skin improvement).

52.1% achieved no or minimal itch (PP-NRS 0/1).
54.3% achieved minimal disease activity (simultaneous EASI 90 and PP-NRS 0/1) [5] [6]. |

Key Experimental Protocols and Methodologies
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The comparative data are derived from robust study designs. Here are the methodologies for the key

experiments cited:

Head-to-Head RCT (Rheumatoid Arthritis): The SELECT-SWITCH trial was a Phase 3b/4

multicenter, randomized, double-blind, double-dummy, active comparator-controlled study. It enrolled

492 adults with moderate-to-severe rheumatoid arthritis and an inadequate response to one prior TNF

inhibitor. Patients were randomized 1:1 to receive either upadacitinib (15 mg once daily) +

methotrexate or adalimumab (40 mg every other week) + methotrexate for 12 weeks. The primary

endpoint was the proportion of patients achieving low disease activity (DAS28-CRP ≤ 3.2) at Week 12

[1].

Network Meta-Analysis (Ulcerative Colitis): This analysis followed PRISMA-NMA standards. A

systematic literature review was conducted in MEDLINE, EMBASE, and Cochrane Central Register

of Controlled Trials (CENTRAL) through April 2024. It included 21 Phase 3 randomized controlled

trials (RCTs) evaluating maintenance therapy (≥12 months) for moderate-to-severe ulcerative colitis.

The primary outcome was the maintenance of clinical remission, and treatments were ranked using the

Surface Under the Cumulative Ranking Curve (SUCRA), where a higher SUCRA percentage

indicates a greater probability of being the best treatment [3].

Real-World Observational Study (Atopic Dermatitis): The CorEvitas AD Registry is a

prospective, non-interventional study enrolling adults with atopic dermatitis in the US and Canada.

The analysis included patients who started upadacitinib and completed a baseline and a 6-month

follow-up visit. Patients were categorized as biologic-naïve or biologic-experienced. Outcomes were

assessed using standardized measures like EASI (Eczema Area and Severity Index) and PP-NRS (Peak

Pruritus Numeric Rating Scale). The study design aims to capture effectiveness in routine clinical

practice [5] [6].

Upadacitinib's Mechanism of Action

The following diagram illustrates the mechanism of action of Upadacitinib and the standard methodology

for a network meta-analysis, which forms the basis for many of the comparative findings.
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Upadacitinib Mechanism of Action (JAK-STAT Pathway) Network Meta-Analysis Methodology
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Key Insights for Drug Development

Condition-Specific Positioning: The data strongly supports a strategy of targeting upadacitinib for

conditions like ulcerative colitis and rheumatoid arthritis, where it demonstrates top-tier efficacy.
For Crohn's disease, the development of biomarkers to identify sub-populations that respond best to

upadacitinib could be a valuable approach, given its current positioning behind other therapies for
the general biologic-naïve population [4] [3].

Leveraging Real-World Evidence: The consistent efficacy of upadacitinib in real-world settings
for atopic dermatitis, which mirrors clinical trial results, highlights the importance of such studies. They

are crucial for demonstrating effectiveness in diverse, complex patients often excluded from RCTs
and can strengthen post-marketing evidence packages [5] [7] [6].

Strategic Trial Design: The success of the SELECT-SWITCH head-to-head trial against an active
comparator (adalimumab) provides a robust model for generating high-quality evidence that can

directly influence treatment guidelines and market positioning [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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